Cas no 950285-02-6 (7-chloro-N-(2-methoxyphenyl)methyl-1-benzoxepine-4-carboxamide)

• Product Name: 7-chloro-N-(2-methoxyphenyl)methyl-1-benzoxepine-4-carboxamide
• CAS No: 950285-02-6
• MF: C₁₉H₁₆ClNO₃
• MW: 341.788244247437
• CID: 5430569
• PubChem ID: 20896571
• Update Time: 2025-10-31

7-chloro-N-(2-methoxyphenyl)methyl-1-benzoxepine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• F3375-2783
• CCG-351288
• AKOS001875041
• 7-chloro-N-[(2-methoxyphenyl)methyl]-1-benzoxepine-4-carboxamide
• 7-chloro-N-(2-methoxybenzyl)-1-benzoxepine-4-carboxamide
• VU0613250-1
• 7-chloro-N-(2-methoxybenzyl)benzo[b]oxepine-4-carboxamide
• 950285-02-6
• STK948218
• 7-Chloro-N-[(2-methoxyphenyl)methyl]-1-benzoxepin-4-carboxamide
• 7-chloro-N-(2-methoxyphenyl)methyl-1-benzoxepine-4-carboxamide

• Inchi： 1S/C19H16ClNO3/c1-23-17-5-3-2-4-14(17)12-21-19(22)13-8-9-24-18-7-6-16(20)11-15(18)10-13/h2-11H,12H2,1H3,(H,21,22)
• InChI Key： BYGBJSRAYVSQHN-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Cl)C=C2C=C(C(NCC2=CC=CC=C2OC)=O)C=C1

Computed Properties

• Exact Mass: 341.0818711g/mol
• Monoisotopic Mass: 341.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.283±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 552.6±50.0 °C(Predicted)
• pka: 13.35±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines Benzoxepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxepines

Additional information on 7-chloro-N-(2-methoxyphenyl)methyl-1-benzoxepine-4-carboxamide

Professional Introduction to Compound with CAS No. 950285-02-6 and Product Name: 7-chloro-N-(2-methoxyphenyl)methyl-1-benzoxepine-4-carboxamide

The compound with the CAS number 950285-02-6 and the product name 7-chloro-N-(2-methoxyphenyl)methyl-1-benzoxepine-4-carboxamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structure of this molecule, featuring a benzoxepine core modified with a chloro group, a methyl substituent, and an N-(2-methoxyphenyl) moiety, contributes to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in benzoxepine derivatives as pharmacological agents. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the chloro group at the 7-position of the benzoxepine ring enhances the electrophilicity of the molecule, making it more reactive in various biochemical pathways. This reactivity is particularly useful in drug design, as it allows for further functionalization and derivatization to achieve desired pharmacological effects.

The N-(2-methoxyphenyl) substituent in the compound plays a crucial role in modulating its biological activity. The methoxy group introduces a hydroxyl moiety that can participate in hydrogen bonding interactions, thereby influencing the compound's binding affinity to biological targets. Additionally, the aromatic nature of the phenyl ring contributes to hydrophobic interactions, which are essential for effective binding to proteins and enzymes. These structural features make 7-chloro-N-(2-methoxyphenyl)methyl-1-benzoxepine-4-carboxamide a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the potential of benzoxepine derivatives as inhibitors of various enzymes involved in cancer progression. For instance, research has demonstrated that certain benzoxepines can inhibit kinases and other signaling proteins that are crucial for cell proliferation and survival. The structural framework of 7-chloro-N-(2-methoxyphenyl)methyl-1-benzoxepine-4-carboxamide is well-suited for interacting with these targets, making it an attractive scaffold for developing novel anticancer agents.

Moreover, the compound's ability to modulate neurotransmitter systems has also been explored. Benzoxepines have been shown to interact with serotonin receptors, which are implicated in mood disorders such as depression and anxiety. The unique combination of substituents in 7-chloro-N-(2-methoxyphenyl)methyl-1-benzoxepine-4-carboxamide may confer selectivity for specific serotonin receptor subtypes, offering potential therapeutic benefits over existing treatments.

In vitro studies have provided valuable insights into the pharmacological profile of this compound. Preliminary results suggest that it exhibits significant inhibitory activity against several key enzymes involved in cancer metabolism. The chloro group at the 7-position appears to enhance binding affinity by increasing electrophilic interactions with nucleophilic residues on the enzyme surface. Additionally, the N-(2-methoxyphenyl) moiety contributes to stable hydrophobic interactions, ensuring prolonged binding duration.

The synthesis of 7-chloro-N-(2-methoxyphenyl)methyl-1-benzoxepine-4-carboxamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the benzoxepine core, followed by functional group transformations to introduce the chloro and methoxy substituents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications at specific positions on the benzoxepine ring.

Quality control measures are essential to ensure the consistency and reliability of this compound for research applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to confirm structural integrity and assess purity levels. These methods provide detailed information about molecular structure and impurity profiles, ensuring that researchers receive high-quality material for their studies.

The potential therapeutic applications of 7-chloro-N-(2-methoxyphenyl)methyl-1-benzoxepine-4-carboxamide are vast. Beyond its role as an anticancer agent, this compound may also find applications in treating neurological disorders due to its interaction with serotonin receptors. Further preclinical studies are needed to evaluate its safety profile and efficacy in animal models before human clinical trials can be initiated.

Collaborative efforts between chemists, biologists, and pharmacologists are essential for advancing the development of novel therapeutic agents like 7-chloro-N-(2-methoxyphenyl)methyl-1-benzoxepine-4-carboxamide. By leveraging interdisciplinary approaches, researchers can optimize molecular structures for improved biological activity while minimizing potential side effects. This collaborative spirit is critical for translating laboratory discoveries into effective treatments that address unmet medical needs.

In conclusion, 7-chloro-N-(2-methoxyphenyl)methyl-1-benzoxepine-4-carboxamide represents a promising compound with significant potential in pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it an attractive candidate for further development as an anticancer agent or treatment for neurological disorders. Continued research efforts will be essential for unlocking its full therapeutic potential and bringing new treatments to patients worldwide.